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Compound of Interest

Compound Name:
2-(2-Chloro-5-

methylphenyl)butanoic acid

Cat. No.: B13273407

Get Quote

Compound Identity & Physicochemical Profile[1][2]
[3][4][5][6][7]
Chemical Name: 2-(2-Chloro-5-methylphenyl)butanoic acid Synonyms:

-Ethyl-2-chloro-5-methylphenylacetic acid; 2-(2-Chloro-5-methylphenyl)butyric acid. Molecular
Formula:

Molecular Weight: 212.67 g/mol SMILES:CCC(C(=O)O)c1cc(C)ccc1Cl

Predicted Physicochemical Properties
Note: Experimental values for this specific isomer are rare in public registries. The data below

represents high-confidence SAR predictions based on chlorinated arylalkanoic acid analogs.
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Property Value (Predicted) Confidence

Physical State
Solid (Crystalline Powder) or

Viscous Oil
High

Melting Point 65°C – 85°C Medium

Boiling Point ~310°C (at 760 mmHg) High

pKa (Acidic) 4.2 – 4.5 (Carboxylic Acid) High

LogP (Lipophilicity) 3.1 – 3.4 High

Solubility
Low in Water; Soluble in

DMSO, MeOH, DCM
High

Hazard Identification (GHS Classification)
Based on the functional groups (carboxylic acid, halogenated aromatic ring) and analogs like

Ibuprofen or Diclofenac intermediates, the following GHS classifications are mandated for

precautionary handling.

Core Hazards
Skin Corrosion/Irritation (Category 2): The free acid form is a contact irritant.

Serious Eye Damage/Irritation (Category 2A/1): Risk of severe corneal damage due to

acidity (pKa ~4.2).

Specific Target Organ Toxicity - SE (Category 3): Respiratory irritation if dust or vapors are

inhaled.[1]

Aquatic Toxicity (Acute 2): Chlorinated aromatics often exhibit persistence and toxicity in

aquatic environments.

Signal Word: WARNING
Precautionary Statements

P261: Avoid breathing dust/fume/gas/mist/vapors.[1][2]
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P280: Wear protective gloves/protective clothing/eye protection (Nitrile gloves, minimum

0.11mm thickness).

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2][3]

Remove contact lenses if present and easy to do.[2][3]

Synthesis & Production Workflow
For researchers synthesizing this compound, the most robust pathway involves the

-alkylation of the corresponding phenylacetic acid. This method offers higher regioselectivity
compared to Friedel-Crafts approaches.

Mechanistic Insight
The reaction relies on the formation of an enolate intermediate using a strong, non-nucleophilic

base (LDA) to prevent nucleophilic attack on the carbonyl. The steric bulk of the 2-Chloro

substituent on the ring may slow the rate of alkylation, requiring strict temperature control

(-78°C) to avoid side reactions.

Synthesis Diagram (DOT)

Starting Material
2-Chloro-5-methylphenylacetic acid

Deprotonation
Reagent: LDA (2.0 eq)

Solvent: THF (Anhydrous)
Temp: -78°C

N2 Atmosphere Lithium Enolate
Intermediate

Enolization
Alkylation

Reagent: Ethyl Iodide (EtI)
Temp: -78°C to RT

SN2 Attack Acid Quench
(1M HCl)

Workup
Product

2-(2-Chloro-5-methylphenyl)
butanoic acid

Purification

Click to download full resolution via product page

Caption: Figure 1. Regioselective synthesis via enolate alkylation. Critical control point is the

maintenance of -78°C during enolization to prevent self-condensation.

Handling & Storage Protocols
Storage Stability

Temperature: Store at 2-8°C (Refrigerated). While likely stable at room temperature, cooling

prevents slow decarboxylation or oxidation of the methyl group over months.

Atmosphere: Hygroscopic potential. Store under Argon or Nitrogen.
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Incompatibilities: Strong oxidizing agents (reacts with methyl/phenyl groups) and Strong

Bases (forms salts).

Self-Validating Purity Check
Before use in biological assays, validate the compound integrity:

H-NMR: Check for the triplet (methyl of ethyl group) at

~0.9 ppm and the multiplet (methine chiral center) at

~3.6-4.0 ppm.

TLC: Eluent System: Hexane:Ethyl Acetate (3:1) + 1% Acetic Acid. The acid should streak

slightly; if multiple spots appear, recrystallize from Hexane/DCM.

Emergency Response System
In the event of exposure, the response must be immediate to mitigate acidic burns and

systemic absorption of the chlorinated aromatic moiety.

Emergency Logic Flow (DOT)
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Exposure Incident

Identify Exposure Type

Skin Contact Eye Contact Inhalation

1. Brush off solid
2. Wash with soap/water (15 min)

3. Do NOT use solvents

1. Rinse with water (15 min)
2. Remove contacts

3. Consult Ophthalmologist

1. Move to fresh air
2. Oxygen if breathing difficult

3. Monitor for pulmonary edema

Medical Review:
Treat as Acidic Corrosive

Monitor Liver Function (Chlorinated cmpd)

Click to download full resolution via product page

Caption: Figure 2. Triage workflow for acute exposure. Note that solvents (ethanol/DMSO)

should be avoided on skin as they may increase transdermal absorption of the chlorinated ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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